Cas no 169447-69-2 (1-Piperazinecarboxylic acid, 2-methyl-4-(phenylmethyl)-,1,1-dimethylethyl ester, (2S)-)

169447-69-2 structure
Product name:1-Piperazinecarboxylic acid, 2-methyl-4-(phenylmethyl)-,1,1-dimethylethyl ester, (2S)-
1-Piperazinecarboxylic acid, 2-methyl-4-(phenylmethyl)-,1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylic acid, 2-methyl-4-(phenylmethyl)-,1,1-dimethylethyl ester, (2S)-
- tert-butyl (2S)-4-benzyl-2-methylpiperazine-1-carboxylate
- (S)-tert-butyl 2-methyl-4-benzylpiperazine-1-carboxylate
- (S)-TERT-BUTYL 4-BENZYL-2-METHYLPIPERAZINE-1-CARBOXYLATE
- 4-Benzyl-1-tert-butoxycarbonyl-2(S)-methylpiperazine
- AB3319
- tert-Butyl (S)-2-methyl-4-(phenylmethyl)-1-piperazinecarboxylate
- S-1-Boc-2-methyl-4-(phenylmethyl)-piperazine
- ZPDZNQZBTLCTDV-AWEZNQCLSA-N
- TERT-BUTYL-4-BENZYL-2(R)-METHYL-PIPERAZINECARBOXYLATE
- 169447-69-2
- MFCD09953042
- (S)-1-tert-butoxycarbonyl-2-methyl-4-benzylpiperazine
- DTXSID80439733
- SCHEMBL7968974
- AKOS027252412
-
- MDL: MFCD09953042
- Inchi: InChI=1S/C17H26N2O2/c1-14-12-18(13-15-8-6-5-7-9-15)10-11-19(14)16(20)21-17(2,3)4/h5-9,14H,10-13H2,1-4H3/t14-/m0/s1
- InChI Key: ZPDZNQZBTLCTDV-AWEZNQCLSA-N
- SMILES: C[C@H]1CN(CCN1C(=O)OC(C)(C)C)CC2=CC=CC=C2
Computed Properties
- Exact Mass: 290.19900
- Monoisotopic Mass: 290.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 32.8Ų
Experimental Properties
- PSA: 32.78000
- LogP: 3.00360
1-Piperazinecarboxylic acid, 2-methyl-4-(phenylmethyl)-,1,1-dimethylethyl ester, (2S)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB448755-1 g |
(S)-tert-Butyl 4-benzyl-2-methylpiperazine-1-carboxylate; . |
169447-69-2 | 1g |
€1,063.80 | 2023-07-10 | ||
1PlusChem | 1P00BAIB-1g |
(S)-TERT-BUTYL 4-BENZYL-2-METHYLPIPERAZINE-1-CARBOXYLATE |
169447-69-2 | 95% | 1g |
$767.00 | 2023-12-20 | |
abcr | AB448755-250 mg |
(S)-tert-Butyl 4-benzyl-2-methylpiperazine-1-carboxylate; . |
169447-69-2 | 250MG |
€457.90 | 2023-07-10 | ||
abcr | AB448755-250mg |
(S)-tert-Butyl 4-benzyl-2-methylpiperazine-1-carboxylate; . |
169447-69-2 | 250mg |
€464.50 | 2025-02-20 | ||
abcr | AB448755-1g |
(S)-tert-Butyl 4-benzyl-2-methylpiperazine-1-carboxylate; . |
169447-69-2 | 1g |
€1080.30 | 2025-02-20 | ||
1PlusChem | 1P00BAIB-250mg |
(S)-TERT-BUTYL 4-BENZYL-2-METHYLPIPERAZINE-1-CARBOXYLATE |
169447-69-2 | 95% | 250mg |
$319.00 | 2023-12-20 |
1-Piperazinecarboxylic acid, 2-methyl-4-(phenylmethyl)-,1,1-dimethylethyl ester, (2S)- Production Method
1-Piperazinecarboxylic acid, 2-methyl-4-(phenylmethyl)-,1,1-dimethylethyl ester, (2S)- Related Literature
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Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
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Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
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3. Book reviews
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
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5. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:169447-69-2)1-Piperazinecarboxylic acid, 2-methyl-4-(phenylmethyl)-,1,1-dimethylethyl ester, (2S)-

Purity:99%/99%
Quantity:250mg/1g
Price ($):271.0/630.0